Cas no 832698-69-8 (Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]-)
832698-69-8 structure
Product Name:Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]-
CAS No:832698-69-8
MF:C9H18N2O
MW:170.252022266388
CID:716124
PubChem ID:2512761
Update Time:2025-04-19
Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]-
- 1-[(2R)-Tetrahydro-2-furanylmethyl]piperazine
- 1-[(2R)-TETRAHYDROFURAN-2-YLMETHYL]PIPERAZINE
- Piperazine, 1-[[(2R)-tetrahydro-2-furanyl]methyl]- (9CI)
- starbld0013802
- SCHEMBL3525552
- (R)-1-((Tetrahydrofuran-2-yl)methyl)piperazine
- 832698-69-8
-
- Inchi: 1S/C9H18N2O/c1-2-9(12-7-1)8-11-5-3-10-4-6-11/h9-10H,1-8H2/t9-/m1/s1
- InChI Key: GKBPGHNDWVURBD-SECBINFHSA-N
- SMILES: O1CCC[C@@H]1CN1CCNCC1
Computed Properties
- Exact Mass: 170.142
- Monoisotopic Mass: 170.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 24.5Ų
Piperazine,1-[[(2R)-tetrahydro-2-furanyl]methyl]- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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